Harnessing the power of a photoinitiated thiol–ene “click” reaction for the efficient synthesis of S-lipidated collagen model peptide amphiphiles†

Organic & Biomolecular Chemistry Pub Date: 2023-10-05 DOI: 10.1039/D3OB01469J

Abstract

A photoinitiated thiol–ene “click” reaction was used to synthesize S-lipidated collagen model peptide amphiphiles. Use of 2-iminothiolane provided an epimerization-free thiol handle required for thiol–ene based incorporation of lipid moieties onto collagen-based peptide sequences. This approach not only led to improvements in the triple helical characteristics of the resulting collagen model peptides but also increased the aqueous solubility of the peptide amphiphiles. As a result, this methodology holds significant potential for the design and advancement of functional peptide amphiphiles, offering enhanced capabilities across a wide range of applications.

Graphical abstract: Harnessing the power of a photoinitiated thiol–ene “click” reaction for the efficient synthesis of S-lipidated collagen model peptide amphiphiles
Harnessing the power of a photoinitiated thiol–ene “click” reaction for the efficient synthesis of S-lipidated collagen model peptide amphiphiles†
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Organic & Biomolecular Chemistry
Journal Name：Organic & Biomolecular Chemistry
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